Cas no 1126675-09-9 (trans-4-(trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid)
trans-4-(trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Trans-4-(Trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid
- trans-4-(trans-4'-Butylcyclohexyl)cyclohexanecarboxylic acid
- 4'-butyl-1,1'-bi(cyclohexyl)-4-carboxylic acid
- (trans,trans)-4'-Butyl-[1,1'-bi(cyclohexane)]-4-carboxylic acid
- 1'-butyl-4,4'-bi(cyclohexane)-1-carboxylic acid
- 4'-Butyl[1,1'-bi(cyclohexane)]-4-carboxylic acid
- 4-(4-butylcyclohexyl)cyclohexanecarboxylic acid
- trans-4-Butylbis(cyclohexane)carboxylic acid
- TimTec1_008237
- Oprea1_741484
- Opre
- trans-4-(trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid
-
- Inchi: 1S/C17H30O2/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(12-10-15)17(18)19/h13-16H,2-12H2,1H3,(H,18,19)
- InChI Key: XYKCCZSKCZRZST-UHFFFAOYSA-N
- SMILES: OC(C1CCC(CC1)C1CCC(CCCC)CC1)=O
Computed Properties
- Exact Mass: 266.225
- Monoisotopic Mass: 266.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.988±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 385.7 °C at 760 mmHg
- Flash Point: 185.984 °C
- Refractive Index: 1.491
- Solubility: Insuluble (7.2E-3 g/L) (25 ºC),
- LogP: 4.87400
trans-4-(trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395900-250mg |
4'-Butyl-[1,1'-bi(cyclohexane)]-4-carboxylic acid |
1126675-09-9 | 98% | 250mg |
¥1575.00 | 2024-08-09 |
trans-4-(trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on trans-4-(trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid
Professional Introduction to trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic Acid (CAS No. 1126675-09-9)
trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid, with the CAS number 1126675-09-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of cyclohexane derivatives, characterized by its unique structural configuration and potential applications in various scientific domains.
The molecular structure of trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid consists of a cyclohexane ring substituted with a trans-4-butylcyclohexyl group and a carboxylic acid functional group. This specific arrangement imparts distinct physicochemical properties, making it a valuable candidate for further exploration in synthetic chemistry and drug development.
In recent years, there has been growing interest in the applications of such complex cyclic structures in medicinal chemistry. The presence of the butyl group and the carboxylic acid moiety in trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Researchers have been investigating its pharmacological profile to understand its potential as an intermediate or a lead compound in the synthesis of novel pharmaceutical agents.
One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. The steric and electronic properties of the butyl-substituted cyclohexane ring can be tailored to interact with specific enzymatic active sites, thereby modulating their activity. This has led to several studies exploring its efficacy as an inhibitor for enzymes involved in metabolic pathways relevant to human health and disease.
The synthesis of trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid presents a fascinating challenge for organic chemists. The synthesis involves multi-step reactions, including Friedel-Crafts alkylation and reduction processes, which require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have recently enabled more efficient routes to this compound, facilitating its use in larger-scale applications.
The compound's stability under various conditions has also been a subject of interest. Studies have shown that trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for storage and handling in laboratory settings. This stability is crucial for its application in pharmaceutical formulations, where shelf life and compatibility with other ingredients are paramount.
In addition to its potential as an enzyme inhibitor, researchers are also exploring the use of trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid in material science applications. Its unique molecular structure makes it a promising candidate for designing polymers with enhanced mechanical properties or for creating novel functional materials. The ability to fine-tune its chemical properties through structural modifications opens up diverse possibilities for industrial applications.
The latest research findings indicate that trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid may have applications in the treatment of neurological disorders. Preliminary studies suggest that it can modulate neurotransmitter release by interacting with specific receptors in the brain. This has sparked interest among neuroscientists who are seeking new therapeutic strategies for conditions such as depression, anxiety, and cognitive impairments.
The environmental impact of synthesizing and using trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of such compounds aligns with global environmental goals.
In conclusion, trans-4-(trans-4-Butylcyclohexyl)cyclohexanecarboxylic acid (CAS No. 1126675-09-9) represents a significant advancement in chemical research with diverse applications ranging from pharmaceuticals to material science. Its unique structural features and potential biological activities make it a compound of great interest for further study and development. As research continues to uncover new possibilities, this molecule is poised to play a crucial role in shaping the future of chemical innovation.
1126675-09-9 (trans-4-(trans-4-Butylcyclohexyl)Cyclohexanecarboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)